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Executive Summary

4'-C-Fluoro-Adenosine (CAS: 170874-47-2) is a synthetic adenosine analogue characterized
by the substitution of the hydrogen atom at the C4' position of the ribose ring with a fluorine
atom. Unlike common 2' or 3'-fluorinated nucleosides used extensively in antiviral therapy (e.g.,
Sofosbuvir, Gemcitabine), the 4'-modification is chemically unique due to its profound impact
on the furanose ring conformation and glycosidic bond stability.

Primarily utilized as a chemical probe and mechanistic inhibitor, this compound is a potent
inactivator of S-adenosyl-L-homocysteine (AdoHcy) hydrolase, acting via a "cofactor depletion”
mechanism. Its structural rigidity, locked predominantly in the C3'-endo (North) conformation,
makes it an invaluable tool for studying enzyme-substrate recognition fidelity.

Chemical Structure & Physicochemical Properties

The introduction of the highly electronegative fluorine at the 4'-carbon creates a "chimeric"
electronic environment that alters the sugar pucker and stability profile compared to native
adenosine.

Key Molecular Data
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Property Value

IUPAC Name 4'-C-Fluoro-adenosine

CAS Number 170874-47-2

Molecular Formula C10H12FN50a4

Molecular Weight 285.23 g/mol

Solubility Soluble in DMSO, Methanol. Unstable in Water.
Sugar Pucker Predominantly C3'-endo (North)

Appearance White to off-white solid

Conformational Analysis: The "North" Lock

The 4'-fluoro substituent exerts a powerful stereoelectronic effect known as the gauche effect.
In the ribofuranose ring, the highly electronegative fluorine atom prefers a gauche orientation
relative to the ring oxygen (O4') and the 3'-hydroxyl group.

¢ Native Adenosine: Exists in a dynamic equilibrium between C2'-endo (South, B-DNA like)
and C3'-endo (North, A-RNA like).

¢ 4'-C-Fluoro-Adenosine: The 4'-F forces the ribose ring to adopt the C3'-endo (North)
conformation. This "locking" mechanism reduces the entropic penalty upon binding to
enzymes that require a North-conformation substrate (e.g., RNA polymerases), but may
sterically clash with those requiring a South pucker.
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Figure 1: The 4'-fluoro substitution shifts the conformational equilibrium, locking the sugar in
the C3'-endo (North) form.

Stability & Reactivity Profile

Critical Handling Warning: Unlike many nucleoside analogues, 4'-C-Fluoro-Adenosine
exhibits significant hydrolytic instability in agueous environments.

e Aqueous Stability: The compound decomposes rapidly in water (approx. 80% decomposition
in 24 hours in D20). The electron-withdrawing nature of the 4'-fluorine destabilizes the
glycosidic bond and facilitates ring-opening or elimination reactions under physiological pH.

e Solvent Compatibility: It is stable in organic solvents such as Methanol (CDsOD) and DMSO.

o Implication: All stock solutions must be prepared in anhydrous DMSO. Aqueous dilutions
should be made immediately prior to use in biological assays.

Synthesis Methodology
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The synthesis of 4'-C-Fluoro-Adenosine is synthetically challenging due to the steric
hindrance at the quaternary 4'-carbon. The authoritative route established by Guillerm et al.
(1995) utilizes an iodofluorination strategy.

Synthetic Pathway (Guillerm Route)[1]

e Precursor Preparation: Start with
-benzoyl-2',3'-O-isopropylidene-adenosine.[1]

o Elimination: Mesylation followed by base-induced elimination yields the exocyclic enol ether.

[1]
« lodofluorination: Treatment with lodine (

) and Silver Fluoride (
) introduces the fluorine at the 4' position and an iodine at the 5' position.

o Note: This step determines the stereochemistry.
e Displacement: The 5'-iodo group is displaced by an azide (using Lithium Azide,

).

» Deprotection & Reduction: Final deprotection of the base/sugar and reduction of the azide (if
converting to amine) or simple hydrolysis yields the target 4'-C-Fluoro-Adenosine.

Molecular Pharmacology: AdoHcy Hydrolase
Inhibition

4'-C-Fluoro-Adenosine is a mechanism-based inhibitor of S-adenosyl-L-homocysteine
(AdoHcy) hydrolase, a critical enzyme in methylation pathways.

Mechanism of Action: Cofactor Depletion

AdoHcy hydrolase typically operates via an oxidation-reduction cycle using a tightly bound

cofactor. 4'-C-Fluoro-Adenosine disrupts this cycle:
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Binding: The analogue binds to the active site (lower affinity than adenosine due to the rigid
C3'-endo pucker).

Oxidation: The enzyme attempts to oxidize the 3'-hydroxyl group, converting the enzyme-
bound

to

Arrest: Unlike the natural substrate, the fluorinated intermediate cannot effectively complete
the subsequent elimination/addition steps required to regenerate

Inactivation: The enzyme is left in the reduced (

) state, unable to process further substrate ("Cofactor Depletion™).
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Figure 2: The cofactor depletion mechanism leading to time-dependent inactivation of AdoHcy
Hydrolase.

Experimental Protocol: Handling & Storage

To ensure data integrity, the following protocol is mandatory for researchers working with 4'-C-
Fluoro-Adenosine.

Protocol: Preparation of Stock Solutions

o Weighing: Weigh the lyophilized powder in a humidity-controlled environment (desiccator or
glovebox recommended).

e Solvent: Dissolve strictly in anhydrous DMSO (Dimethyl Sulfoxide) or Methanol.

o Target Concentration: 10 mM to 50 mM.
o Storage: Aliquot immediately into amber glass vials with Teflon-lined caps. Store at -20°C.
» Usage:

o Thaw aliquot on ice.

o Dilute into aqueous buffer (e.g., PBS) only immediately before addition to the cell culture
or enzyme assay.

o Discard any unused aqueous solution; do not refreeze.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 4-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of
therapeutics - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00762B
[pubs.rsc.org]

» To cite this document: BenchChem. [4'-C-Fluoro-Adenosine: Structural Dynamics and
Molecular Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12288469/docs#4-c-fluoro-adenosine-structural-
dynamics-and-molecular-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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